Cas no 119321-60-7 (2-(methylsulfanyl)-3-{4-[3-(4-phenylpiperazin-1-yl)propoxy]phenyl}pyrimidin-4(3H)-one)

• Product Name: 2-(methylsulfanyl)-3-{4-[3-(4-phenylpiperazin-1-yl)propoxy]phenyl}pyrimidin-4(3H)-one
• CAS No: 119321-60-7
• MF: C₂₄H₂₈N₄O₂S
• MW: 436.569724082947
• CID: 1211458
• PubChem ID: 3088779
• Update Time: 2025-04-20

2-(methylsulfanyl)-3-{4-[3-(4-phenylpiperazin-1-yl)propoxy]phenyl}pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)-3-{4-[3-(4-phenylpiperazin-1-yl)propoxy]phenyl}pyrimidin-4(3H)-one
• 2-methylsulfanyl-3-[4-[3-(4-phenylpiperazin-1-yl)propoxy]phenyl]pyrimidin-4-one
• 2-(Methylthio)-3-(4-(3-(4-phenylpiperazin-1-yl)propoxy)phenyl)pyrimidin-4(3H)-one
• 4(3H)-Pyrimidinone, 2-(methylthio)-3-(4-(3-(4-phenyl-1-piperazinyl)propoxy)phenyl)-
• DTXSID00152417
• 119321-60-7
• BRN 5645948
• 1-(4-(1-(2-Methylmercapto)-6-oxo-pyrimidinyl)phenoxy)-3-(N-(N'-phenylpiperazinyl))propane
• 3-(4-(3-(4-Phenyl-1-piperazinyl)propoxy)phenyl)-2-(methylthio)-4(3H)-pyrimidinone

• Inchi： 1S/C24H28N4O2S/c1-31-24-25-13-12-23(29)28(24)21-8-10-22(11-9-21)30-19-5-14-26-15-17-27(18-16-26)20-6-3-2-4-7-20/h2-4,6-13H,5,14-19H2,1H3
• InChI Key： CNRJNQTUMNGQST-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=CC(N1C1C=CC(=CC=1)OCCCN1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 436.19354
• Monoisotopic Mass: 436.19329732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 73.7Ų

Experimental Properties

• PSA: 48.38